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Compound of Interest

Compound Name: L-Cysteine-d2

Cat. No.: B12416206

Essential Safety and Handling Guide for L-
Cysteine-d2

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical reagents is paramount. This guide provides essential, immediate safety
and logistical information for the stable isotope-labeled amino acid, L-Cysteine-d2.

Personal Protective Equipment (PPE)

When handling L-Cysteine-d2, a comprehensive approach to personal protection is necessary
to minimize exposure and ensure laboratory safety. The following table summarizes the
recommended PPE.[1][2][3]
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PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety glasses with side

shields or goggles

Should be worn at all times to
protect against splashes and
airborne particles. A face
shield may be necessary for
procedures with a high risk of

splashing.[1]

Hand Protection

Powder-free nitrile gloves

Provides protection against
incidental contact. It is
recommended to change
gloves frequently, especially
after contact with the

substance.[4]

Body Protection

Laboratory coat

A clean lab coat should be
worn to protect skin and
clothing from potential

contamination.[4]

Respiratory Protection

NIOSH/CEN approved

respirator

Recommended when handling
the powder outside of a
certified chemical fume hood
or in situations where dust

formation is likely.[1]

Hazard Identification and Safe Handling

L-Cysteine-d2 should be handled with care, taking into account its potential hazards. While not

classified as a dangerous good for transport, it is harmful if swallowed and may cause eye,

skin, and respiratory irritation.[1][5][6]
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Hazard Handling Precaution

Harmful if swallowed. Do not eat, drink, or

Ingestion smoke in areas where the chemical is handled.

[7]

May cause respiratory tract irritation. Avoid
Inhalation breathing dust. Handle in a well-ventilated area,

preferably a chemical fume hood.[1][5]

May cause irritation. Avoid contact with skin and

Skin and Eye Contact
eyes.[5][6]

Further processing of the solid material may
result in the formation of combustible dust.

Dust Formation o ) .
Minimize dust generation and accumulation.[1]

[8]

Storage and Disposal Protocols

Proper storage and disposal are critical for maintaining a safe laboratory environment.

Storage: Store L-Cysteine-d2 in a cool, dry place, refrigerated at +2°C to +8°C, and protected
from light.[1]

Disposal: All waste containing L-Cysteine-d2, including the compound itself, contaminated
labware (e.g., pipette tips, gloves), and empty containers, should be treated as chemical waste.

[9]
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Waste Stream Disposal Procedure

Offer surplus and non-recyclable solutions to a

Unused Product ] )
licensed disposal company.[1]

Place in a designated, sealed container for

Contaminated Labware )
hazardous waste collection.[9]

Triple rinse with a suitable solvent, collecting the

] rinsate as hazardous waste. Deface the label
Empty Containers ] ] ]
before disposing of the container as regular

waste, if permitted by institutional policy.[9]

Do not dispose of L-Cysteine-d2 down the drain or in household garbage.[8][10] Always
consult and adhere to all federal, state, and local regulations regarding chemical waste
disposal.[7][8]

Experimental Workflow: Safe Handling of L-
Cysteine-d2

The following diagram outlines the procedural steps for the safe handling of L-Cysteine-d2,

from receipt of the compound to its final disposal.
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Preparation

[ Review Safety Data Sheet (SDS) ]

[Don Personal Protective Equipment (PPE)]

Proceed to handling

Hangling

Work in a Ventilated Area (Fume Hood)

l

Weigh and Prepare L-Cysteine-d2 Solution

[ Perform Experimentj

Experiment complete

Cleanup & Disposal

[ Decontaminate Work Area]

[Segregate and Label Wastej

[ Dispose of Waste via Licensed Contractor j

[ Remove and Dispose of PPE j
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Safe handling workflow for L-Cysteine-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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